Cas no 64251-78-1 (5-(4-Iodophenyl)-2-furaldehyde)

5-(4-Iodophenyl)-2-furaldehyde is a versatile aromatic aldehyde compound featuring a furan ring substituted with an iodophenyl group at the 5-position. This structure imparts unique reactivity, making it valuable in organic synthesis, particularly in cross-coupling reactions such as Suzuki or Sonogashira couplings due to the presence of the iodine substituent. The aldehyde functionality further enhances its utility as a precursor for heterocyclic compounds, pharmaceuticals, and advanced materials. Its well-defined molecular architecture ensures consistent performance in research and industrial applications. The compound is characterized by high purity and stability, making it suitable for demanding synthetic protocols where precise control over reactivity is essential.
5-(4-Iodophenyl)-2-furaldehyde structure
64251-78-1 structure
Product Name:5-(4-Iodophenyl)-2-furaldehyde
CAS No:64251-78-1
MF:C11H7IO2
MW:298.076555490494
MDL:MFCD00461203
CID:424372
PubChem ID:4420930
Update Time:2025-10-12

5-(4-Iodophenyl)-2-furaldehyde Chemical and Physical Properties

Names and Identifiers

    • 2-Furancarboxaldehyde, 5-(4-iodophenyl)-
    • 5-(4-iodophenyl)furan-2-carbaldehyde
    • MFCD00461203
    • DTXSID20403115
    • LS-08971
    • CS-0331504
    • 5-(4-iodophenyl)-2-furaldehyde
    • AKOS005155699
    • 64251-78-1
    • 5-(4-Iodophenyl)-2-furaldehyde
    • MDL: MFCD00461203
    • Inchi: 1S/C11H7IO2/c12-9-3-1-8(2-4-9)11-6-5-10(7-13)14-11/h1-7H
    • InChI Key: FKJCFJXXZJFWDJ-UHFFFAOYSA-N
    • SMILES: IC1C=CC(=CC=1)C1=CC=C(C=O)O1

Computed Properties

  • Exact Mass: 297.94861
  • Monoisotopic Mass: 297.94908g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 200
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 30.2Ų

Experimental Properties

  • PSA: 30.21

5-(4-Iodophenyl)-2-furaldehyde Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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abcr
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